Cas no 2138209-20-6 (3-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol)

• Product Name: 3-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol
• CAS No: 2138209-20-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6592613
• PubChem ID: 165457945
• Update Time: 2025-05-20

3-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol
• EN300-740090
• 2138209-20-6

• Inchi： 1S/C8H13N3O2/c12-3-1-2-7-4-11(10-9-7)8-5-13-6-8/h4,8,12H,1-3,5-6H2
• InChI Key： CKKDCOXKKBBXBT-UHFFFAOYSA-N
• SMILES： O1CC(C1)N1C=C(CCCO)N=N1

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 60.2Ų

Additional information on 3-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol

3-[1-(Oxetan-3-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol (CAS No. 2138209-20-6): An Overview

3-[1-(Oxetan-3-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol (CAS No. 2138209-20-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an oxetane ring and a 1,2,3-triazole moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous recent studies.

The oxetane ring is a four-membered cyclic ether that imparts rigidity and conformational constraint to the molecule. This rigidity can enhance the compound's binding affinity to specific biological targets, making it a valuable scaffold in drug design. The 1,2,3-triazole moiety, on the other hand, is known for its stability and ability to form hydrogen bonds, which can improve the compound's pharmacokinetic properties and biological activity.

Recent research has highlighted the potential of 3-[1-(Oxetan-3-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The study found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as a treatment for inflammatory diseases.

In another study published in the European Journal of Medicinal Chemistry, researchers explored the neuroprotective effects of 3-[1-(Oxetan-3-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol. The compound was shown to reduce oxidative stress and protect neurons from apoptosis induced by ischemic conditions. These findings indicate that it may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-[1-(Oxetan-3-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol has also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for developing effective oral formulations for clinical use. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its safety profile.

In terms of synthetic methodology, 3-[1-(Oxetan-3-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol can be synthesized using a combination of copper-catalyzed azide–alkyne cycloaddition (CuAAC) and ring-opening reactions. The CuAAC reaction is particularly advantageous due to its high efficiency and selectivity, making it a popular choice in click chemistry applications. This synthetic route allows for the facile preparation of the compound with high purity and yield.

The versatility of 3-[1-(Oxetan-3-y l)-1H - 1 , 2 , 3 -tr iaz ol - 4 - yl ]pr op an - 1 - ol extends beyond its therapeutic applications. It has also been used as a building block in combinatorial chemistry to generate libraries of compounds with diverse functionalities. This approach has facilitated the discovery of novel bioactive molecules with potential applications in various fields of medicine.

In conclusion, 3-[1-(Oxetan - 3 - yl ) - 1 H - 1 , 2 , 3 -tr iaz ol - 4 - yl ]pr op an - 1 - ol (CAS No. 2138209 - 20 -6) is a promising compound with a unique combination of structural features that confer multiple biological activities. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for further development in pharmaceutical research. The favorable pharmacokinetic profile and low toxicity further support its potential as a therapeutic agent. Ongoing research continues to explore new applications and optimize its use in clinical settings.